Cas no 1803565-96-9 (4-Imidazolidinemethanesulfonyl fluoride, 2,5-dioxo-)

• Product Name: 4-Imidazolidinemethanesulfonyl fluoride, 2,5-dioxo-
• CAS No: 1803565-96-9
• MF: C₄H₅FN₂O₄S
• MW: 196.156903028488
• CID: 5220705
• PubChem ID: 75481805
• Update Time: 2026-03-06

4-Imidazolidinemethanesulfonyl fluoride, 2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinemethanesulfonyl fluoride, 2,5-dioxo-

• Inchi： 1S/C4H5FN2O4S/c5-12(10,11)1-2-3(8)7-4(9)6-2/h2H,1H2,(H2,6,7,8,9)
• InChI Key： GCPSXPSVMNQTNW-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)C(CS(F)(=O)=O)N1

Computed Properties

• Exact Mass: 195.995
• Monoisotopic Mass: 195.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Additional information on 4-Imidazolidinemethanesulfonyl fluoride, 2,5-dioxo-

4-Imidazolidinemethanesulfonyl fluoride, 2,5-dioxo- (CAS No. 1803565-96-9): A Comprehensive Overview

The compound 4-Imidazolidinemethanesulfonyl fluoride, identified by the CAS number 1803565-96-9, is a highly versatile intermediate in the field of organic synthesis and pharmaceutical chemistry. Its unique structural features, characterized by the presence of a sulfonyl fluoride group and a 2,5-dioxo moiety, make it a valuable building block for the development of novel bioactive molecules. This article provides an in-depth exploration of this compound, highlighting its chemical properties, synthetic applications, and recent advancements in its utilization within the pharmaceutical industry.

In recent years, the demand for specialized reagents in medicinal chemistry has surged, driven by the need for innovative approaches to drug discovery and development. Among these reagents, sulfonyl fluorides have gained significant attention due to their ability to participate in diverse chemical transformations, including nucleophilic substitution reactions and cross-coupling processes. The 2,5-dioxo substituent further enhances the reactivity of this compound, making it an attractive candidate for constructing complex molecular architectures.

The chemical structure of 4-Imidazolidinemethanesulfonyl fluoride consists of an imidazolidine ring fused with a sulfonyl fluoride group and a 2,5-dioxo bridge. This configuration imparts unique electronic and steric properties that influence its reactivity and utility in synthetic protocols. The sulfonyl fluoride moiety is known for its high reactivity toward nucleophiles, facilitating the introduction of various functional groups into the molecule. Additionally, the 2,5-dioxo group serves as a versatile handle for further functionalization, enabling the construction of more intricate molecular frameworks.

One of the most notable applications of 4-Imidazolidinemethanesulfonyl fluoride is in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents. Recent studies have demonstrated its utility in constructing imidazoline derivatives, which exhibit a wide range of biological activities. For instance, researchers have leveraged this compound to develop novel agonists for neurotransmitter receptors, offering potential therapeutic benefits in neurological disorders.

The pharmaceutical industry has increasingly recognized the importance of sulfonamides and their derivatives due to their broad spectrum of biological activities. The sulfonyl fluoride group in 4-Imidazolidinemethanesulfonyl fluoride can be hydrolyzed to form sulfonamides, which are known for their antimicrobial, anti-inflammatory, and anticancer properties. This transformation has been exploited in several drug discovery programs aimed at identifying new therapeutic agents with improved efficacy and reduced side effects.

In addition to its role in heterocyclic chemistry and sulfonamide synthesis, 4-Imidazolidinemethanesulfonyl fluoride has found applications in peptide coupling reactions. The sulfonyl fluoride group can react with nucleophiles such as amines to form stable amide bonds, which are essential for constructing peptide-based drugs. Recent advancements in solid-phase peptide synthesis have further highlighted the utility of this compound as a coupling agent, enabling the efficient assembly of complex peptide sequences.

The synthetic versatility of 4-Imidazolidinemethanesulfonyl fluoride extends beyond its use as a building block for heterocycles and sulfonamides. It has also been employed in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing carbon-carbon bonds in organic synthesis. These reactions have been instrumental in developing novel drug candidates with enhanced pharmacokinetic profiles.

The growing interest in green chemistry has prompted researchers to explore more sustainable synthetic methodologies for producing 4-Imidazolidinemethanesulfonyl fluoride. Recent studies have focused on developing catalytic systems that minimize waste generation and energy consumption. For example, transition metal-catalyzed reactions have been optimized to achieve high yields under mild conditions, aligning with the principles of sustainable chemistry.

The biological activity of derivatives derived from 4-Imidazolidinemethanesulfonyl fluoride has been extensively studied in various pharmacological contexts. Researchers have reported significant findings regarding its role in modulating enzyme activity and receptor binding affinity. These studies have provided valuable insights into the design of next-generation drugs targeting diseases such as cancer and autoimmune disorders.

In conclusion, 4-Imidazolidinemethanesulfonyl fluoride, with its CAS number 1803565-96-9, represents a cornerstone compound in modern synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse applications across multiple domains, including heterocyclic synthesis, sulfonamide formation, peptide coupling, and cross-coupling reactions. As research continues to evolve，the utility of this compound is expected to expand，driving innovation in drug discovery and molecular construction.